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Compound of Interest

Compound Name: 3,3-Dimethylacryloyl chloride
CAS No.: 3350-78-5
Cat. No.: B1584248
Get Quote
Abstract

3,3-Dimethylacryloyl chloride (Senecioyl chloride) is a pivotal electrophilic reagent in organic
synthesis, serving as a structural linchpin in the development of prenylated natural products,
heterocyclic therapeutics, and polymerization monomers. This technical guide provides a
comprehensive analysis of its physicochemical properties, reactivity profile, and specific
applications in drug discovery, particularly in the synthesis of quinolinone-based Rho-kinase
inhibitors and coumarin analogs.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]

3,3-Dimethylacryloyl chloride is an acyl halide derived from 3,3-dimethylacrylic acid
(senecioic acid). Its structure features an acyl chloride functionality conjugated with a dimethyl-
substituted alkene, creating a dual-mode electrophile capable of both 1,2-nucleophilic addition
(at the carbonyl) and 1,4-conjugate addition (Michael addition).

Table 1: Physicochemical Properties
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Property Value Note

IUPAC Name 3-Methylbut-2-enoyl chloride Also .known as Senecioy!
chloride

CAS Number 3350-78-5

Molecular Formula CsH-CIO

Molecular Weight 118.56 g/mol

Boiling Point 145-147 °C At 760 mmHg

Density 1.065 g/mL At 25 °C

Refractive Index n20/D 1.476

Appearance Clear colorless to yellow liquid Darkens upon storage
- ] Soluble in CH2Clz, THF,
Solubility Reacts with water/alcohols
Toluene
- ] - Hydrolyzes to HCI and parent
Stability Moisture Sensitive

acid

Reactivity Profile & Mechanistic Insights

The reactivity of 3,3-dimethylacryloyl chloride is defined by two electrophilic sites.

Understanding the causality between reaction conditions and site selectivity is critical for

experimental design.

Dual Electrophilicity

o Hard Electrophile (Carbonyl Carbon): Reacts with hard nucleophiles (amines, alcohols) to

form amides and esters. This is the dominant pathway under kinetic control.

o Soft Electrophile (B-Carbon): The conjugated double bond allows for Michael addition

reactions. However, the steric hindrance provided by the gem-dimethyl group at the 3-

position significantly reduces susceptibility to nucleophilic attack compared to crotonyl

chloride, making 1,2-addition highly favored unless specific catalysts (e.g., Lewis acids) are

employed.
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Cyclization Potential

A unique property of this reagent is its ability to undergo intramolecular Friedel-Crafts alkylation
or acylation after initial attachment to an aromatic ring. This "annulation sequence" is exploited
to generate fused heterocyclic rings such as quinolinones and chromanones.

Experimental Protocols
Protocol A: Synthesis of 3,3-Dimethylacryloyl Chloride

Rationale: Commercial supplies often degrade due to hydrolysis. Fresh preparation ensures
high yield in sensitive downstream coupling.

Reagents:

o 3,3-Dimethylacrylic acid (1.0 equiv)
e Thionyl chloride (SOCI2) (1.5 equiv)
o Catalytic DMF (1-2 drops)

Methodology:

Setup: Equip a dry round-bottom flask with a magnetic stir bar, a reflux condenser, and a
drying tube (CaClz or Ar line).

o Addition: Charge the flask with 3,3-dimethylacrylic acid. Add thionyl chloride dropwise at
room temperature. Add catalytic DMF to form the reactive Vilsmeier-Haack intermediate,
accelerating the reaction.

o Reaction: Heat the mixture to reflux (approx. 80 °C) for 3 hours. Monitor gas evolution
(SO2/HCI) to cease.

 Purification: Replace the condenser with a short-path distillation head.

« Distillation: Distill the excess thionyl chloride first (BP 74.6 °C). Then, collect the product
fraction at 145-147 °C (atmospheric pressure) or approx. 50-55 °C at 15 mmHg.

o Storage: Store under inert atmosphere at 2—-8 °C.
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Protocol B: Synthesis of 4,4-Dimethyl-3,4-dihydro-1H-
quinolin-2-one

Rationale: This protocol demonstrates the reagent's utility in constructing pharmacophores
found in Rho-kinase inhibitors.

Reagents:

e Aniline (1.0 equiv)

» 3,3-Dimethylacryloyl chloride (1.1 equiv)

e Aluminum Chloride (AICI3) (3.0 equiv)

e Solvent: 1,2-Dichloroethane or Chlorobenzene
Methodology:

» Amidation (Step 1): Dissolve aniline in dry solvent at 0 °C. Add 3,3-dimethylacryloyl
chloride dropwise. Stir for 1 hour to form the intermediate anilide (N-phenyl-3,3-
dimethylacrylamide).

» Friedel-Crafts Cyclization (Step 2): Add AICIs portions to the reaction mixture.

» Heating: Heat to 80-100 °C for 2—4 hours. The Lewis acid activates the alkene (or the
carbonyl, facilitating hydroxy-alkylation mechanisms), overcoming the steric bulk of the gem-
dimethyl group to close the ring.

e Quench: Pour onto ice/HCI mixture carefully.

« Isolation: Extract with CH2Clz, wash with brine, dry over MgSOa, and recrystallize from
ethanol.

Applications in Drug Development
Rho-Kinase (ROCK) Inhibitors
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The 4,4-dimethyl-3,4-dihydro-1H-quinolin-2-one scaffold, synthesized using 3,3-
dimethylacryloyl chloride, is a core pharmacophore for Rho-kinase inhibitors. These agents
are critical in treating cardiovascular diseases (hypertension, vasospasm) by regulating smooth
muscle contraction.

Coumarin and Chromanone Analogs

In the search for anti-HIV agents (e.g., Calanolide analogs), 3,3-dimethylacryloyl chloride is
used to acylate phenols (like phloroglucinol derivatives). Subsequent acid-catalyzed
rearrangement (Fries rearrangement followed by Michael-type cyclization) yields the 2,2-
dimethylchroman-4-one skeleton, a key structural motif in bioactive prenylated phenolics.

Visualizations
Diagram 1: Reactivity & Synthesis Workflow

This diagram illustrates the generation of the chloride and its divergent reaction pathways
based on nucleophile hardness.
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Caption: Synthesis of 3,3-Dimethylacryloyl chloride and its primary divergent synthetic
pathways.

Diagram 2: Mechanism of Quinolinone Formation

A detailed look at the annulation mechanism used in drug synthesis.
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Caption: Step-wise mechanism for the synthesis of the Rho-kinase inhibitor scaffold.

Safety & Handling (Lachrymator)

Hazard Class: Corrosive (Skin Corr. 1B), Lachrymator.

Handling: Must be handled in a functioning fume hood. The vapor is extremely irritating to
eyes and mucous membranes.

PPE: Neoprene or Nitrile gloves (double gloving recommended), chemical splash goggles,
and lab coat.

Neutralization: Spills should be neutralized with weak base (sodium bicarbonate) and
absorbed with inert material.
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» Storage: Store in a tightly closed container at 2—8 °C. Moisture causes hydrolysis, releasing
HCI gas and building pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.3,3,-—_HERFHBLE 97%, contains 400 ppm phenothiazine as inhibitor | Sigma-Aldrich
[sigmaaldrich.com]
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Synthetic Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584248/docs#3-3-dimethylacryloyl-chloride-
chemical-properties-synthetic-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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